3,4-Dihydro-2-((4-methoxyphenyl)methylene)-1(2H)-naphthalenone

Specification

• CAS No.: 49629-37-0
• Molecular Formula: C18H16O2
• Molecular Weight: 264.3 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)methylidene]-3,4-dihydronaphthalen-1-one
• Standard InChI: InChI=1S/C18H16O2/c1-20-16-10-6-13(7-11-16)12-15-9-8-14-4-2-3-5-17(14)18(15)19/h2-7,10-12H,8-9H2,1H3
• Standard InChI Key: QYTJDCMWDKBJFO-UHFFFAOYSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/2\CCC3=CC=CC=C3C2=O
• Canonical SMILES: COC1=CC=C(C=C1)C=C2CCC3=CC=CC=C3C2=O

Introduction

(E)-3,4-Dihydro-2-((4-methoxyphenyl)methylene)-1(2H)-naphthalenone is an organic compound belonging to the naphthalenone class. This compound is characterized by a naphthalene ring system fused with a ketone functional group and a methoxyphenyl moiety connected via a methylene bridge. Its unique structure contributes to its chemical reactivity and potential biological applications.

Synthesis

The synthesis of (E)-3,4-Dihydro-2-((4-methoxyphenyl)methylene)-1(2H)-naphthalenone typically involves an aldol condensation reaction:

• Reactants:

  • 4-Methoxybenzaldehyde

  • 3,4-Dihydro-1(2H)-naphthalenone

• Reaction Conditions:

  • Base catalyst (e.g., sodium hydroxide or potassium hydroxide)

  • Reflux in ethanol or other suitable solvents

• Mechanism:
  The reaction proceeds through the formation of an enolate ion from 3,4-dihydro-1(2H)-naphthalenone, which then attacks the aldehyde group of 4-methoxybenzaldehyde. This results in the formation of a β-hydroxyketone intermediate, which undergoes dehydration to yield the final product with high selectivity for the E isomer.

Chemical Reactions

(E)-3,4-Dihydro-2-((4-methoxyphenyl)methylene)-1(2H)-naphthalenone exhibits diverse reactivity due to its functional groups:

• Oxidation:
  The ketone group can be oxidized to form quinones or other derivatives.

• Reduction:
  Reduction of the ketone group or double bond can yield alcohols or saturated derivatives.

• Substitution Reactions:
  The methoxyphenyl group can undergo electrophilic or nucleophilic substitution reactions.

Applications

5.1 Biological Applications
(E)-3,4-Dihydro-2-((4-methoxyphenyl)methylene)-1(2H)-naphthalenone has been studied for its potential biological activities:

• Anticancer Activity: Preliminary studies suggest it may inhibit cancer cell proliferation by interacting with enzymes or DNA.

• Antioxidant Properties: Derivatives of this compound have demonstrated significant free radical scavenging activity.

5.2 Industrial Applications
The compound is utilized as a precursor in synthesizing dyes, pigments, and other industrial chemicals due to its aromatic structure.

Research Findings

Recent studies have explored various aspects of this compound:

• Synthetic Optimization: Researchers have investigated alternative catalysts and solvents to improve yield and purity.

• Biological Screening: Studies have shown promising results in antimicrobial assays, though further research is needed for clinical applications.

• Structure-Activity Relationships (SAR): Modifications to the methoxy group or naphthalene ring have been shown to alter biological activity significantly.

Comparison with Similar Compounds

Compound Name	Key Difference	Applications
(E)-3,4-Dihydro-2-((4-hydroxyphenyl)methylene)-1(2H)-naphthalenone	Hydroxy group instead of methoxy	Enhanced hydrogen bonding potential
(E)-3,4-Dihydro-2-((4-chlorophenyl)methylene)-1(2H)-naphthalenone	Chlorine substitution on phenyl ring	Increased electrophilicity
(E)-3,4-Dihydro-2-((4-nitrophenyl)methylene)-1(2H)-naphthalenone	Nitro group substitution	Potential for electron-withdrawing effects